ARI-3531

• CAS No.: 1432499-51-8
• Product Name: ARI-3531
• Molecular Formula: C15H22BN3O4
• Molecular Weight: 319.168
• IUPAC Name: [(2S)-1-[(2R)-3-methyl-2-(pyridin-4-ylformamido)butanoyl]pyrrolidin-2-yl]boronic acid
• Standard InChI: InChI=1S/C15H22BN3O4/c1-10(2)13(18-14(20)11-5-7-17-8-6-11)15(21)19-9-3-4-12(19)16(22)23/h5-8,10,12-13,22-23H,3-4,9H2,1-2H3,(H,18,20)/t12-,13-/m1/s1
• Standard InChIKey: MXZNUGFCDVAXLG-CHWSQXEVSA-N
• SMILES: CC(C)[C@@H](NC(C1=CC=NC=C1)=O)C(N2[C@@H](B(O)O)CCC2)=O
• Appearance: Solid powder
• Description: ARI-3531 is a selective inhibitor of prolyl endopeptidase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ARI-3531; ARI3531; ARI 3531
• Reference: 1: Poplawski SE, Lai JH, Li Y, Jin Z, Liu Y, Wu W, Wu Y, Zhou Y, Sudmeier JL, Sanford DG, Bachovchin WW. Identification of selective and potent inhibitors of fibroblast activation protein and prolyl oligopeptidase. J Med Chem. 2013 May 9;56(9):3467-77. doi: 10.1021/jm400351a. PubMed PMID: 23594271; PubMed Central PMCID: PMC4059180.
• Last Modified: Aug 20 2021